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Compound of Interest

Compound Name: 5-Bromo-3-nitropyridine-2-thiol

Cat. No.: B1522405 Get Quote

An In-depth Technical Guide to 5-Bromo-3-nitropyridine-2-thiol: Properties, Synthesis, and

Applications in Drug Discovery

Introduction
5-Bromo-3-nitropyridine-2-thiol is a substituted pyridine derivative that has garnered interest

within the scientific community, particularly in the fields of medicinal chemistry and materials

science. Its unique trifunctionalized structure, featuring a bromine atom, a nitro group, and a

thiol group on a pyridine ring, makes it a versatile building block for the synthesis of more

complex heterocyclic systems. The interplay of these functional groups—the electron-

withdrawing nature of the nitro group, the nucleophilic character of the thiol, and the reactivity

of the bromo group in cross-coupling reactions—provides a rich chemical scaffold for creating

novel molecules with potential therapeutic or material applications.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It will delve into the core physicochemical properties of 5-Bromo-3-
nitropyridine-2-thiol, provide a detailed overview of its synthesis and purification, and explore

its current and potential applications, particularly in the realm of drug discovery.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. These properties dictate its solubility, stability, and

reactivity. The key properties of 5-Bromo-3-nitropyridine-2-thiol are summarized below.
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Property Value Source

CAS Number 886372-86-7 [1][2]

Molecular Formula C₅H₃BrN₂O₂S [1]

Molecular Weight 235.06 g/mol [1]

Appearance Typically a solid
Inferred from related

compounds

Storage Temperature -20°C [1]

The presence of the thiol group suggests that the compound may be susceptible to oxidation,

forming a disulfide bridge. Therefore, storage under an inert atmosphere at low temperatures is

recommended to maintain its integrity.[1] The nitro group and bromine atom contribute to the

molecule's electrophilic character, making the pyridine ring susceptible to nucleophilic attack, a

key aspect of its synthetic utility.

Synthesis and Purification: A Step-by-Step Protocol
The synthesis of functionalized pyridines often involves multi-step sequences that require

precise control over reaction conditions to achieve the desired regioselectivity. While a specific,

peer-reviewed synthesis for 5-Bromo-3-nitropyridine-2-thiol is not readily available in the

provided search results, a plausible synthetic route can be designed based on established

organic chemistry principles and synthetic routes for analogous compounds. Nitropyridines are

common precursors for a wide range of bioactive molecules.[3]

A logical synthetic approach would start from a more readily available pyridine derivative,

followed by sequential introduction of the bromo, nitro, and thiol groups. For instance, starting

with 2-aminopyridine, one could perform bromination, followed by nitration, and then a

diazotization-thiolation sequence. The order of these steps is crucial to direct the functional

groups to the correct positions.

Below is a proposed, logical workflow for the synthesis of 5-Bromo-3-nitropyridine-2-thiol.
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Experimental Workflow: Synthesis of 5-Bromo-3-
nitropyridine-2-thiol
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Step 1: Bromination

Step 2: Diazotization

Step 3: Thiolation

Step 4: Hydrolysis

2-Amino-3-nitropyridine

2-Amino-5-bromo-3-nitropyridine

Electrophilic Aromatic
Substitution

N-Bromosuccinimide (NBS)
in Acetonitrile

Pyridinium Diazonium Salt

Formation of Diazonium Intermediate

Sodium Nitrite (NaNO₂)
in aq. H₂SO₄, 0-5°C

Intermediate Xanthate Ester

Nucleophilic Substitution

Potassium Ethyl Xanthate

5-Bromo-3-nitropyridine-2-thiol

Cleavage of Xanthate

Base Hydrolysis (e.g., NaOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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